Cas no 144000-46-4 (3,5-Dioxa-9-thia-4-phosphapentadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexyl)amino]-, inner salt, 4-oxide, (7S)-(9CI))

• Product Name: 3,5-Dioxa-9-thia-4-phosphapentadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexyl)amino]-, inner salt, 4-oxide, (7S)-(9CI)
• CAS No: 144000-46-4
• MF: C₂₀H₄₃N₂O₅PS
• MW: 454.604585886002
• CID: 212793
• PubChem ID: 10411664
• Update Time: 2025-04-19

3,5-Dioxa-9-thia-4-phosphapentadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexyl)amino]-, inner salt, 4-oxide, (7S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5-Dioxa-9-thia-4-phosphapentadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexyl)amino]-, inner salt, 4-oxide, (7S)-(9CI)
• [(2S)-2-(hexanoylamino)-3-hexylsulfanylpropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 3,5-Dioxa-9-thia-4-phosphapentadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexyl)amino]-, inner salt, 4-oxide, (7S)-(9
• 3,5-Dioxa-9-thia-4-phosphapentadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(1-oxohexyl)amino]...
• 1-(Hexylthio)-2-(hexanoylamino)-1,2-dideoxy-sn-glycero-3-phosphocholine
• 3,5-Dioxa-9-thia-4-phosphapentadecan-1-aminium, 4-hydroxy-N,N,N-trimethyl-7-((1-oxohexyl)amino)-, hydroxide, inner salt, 4-oxide, (S)-
• Thioether amide PC
• 144000-46-4
• 3-(Hexylsulfanyl)-2-[(1-hydroxyhexylidene)amino]propyl 2-(trimethylazaniumyl)ethyl phosphate
• DTXSID90932184
• 1-palmitylthio-2-palmitoylamino-1,2-dideoxy-sn-glycero-3-phosphorylcholine

• Inchi： 1S/C20H43N2O5PS/c1-6-8-10-12-16-29-18-19(21-20(23)13-11-9-7-2)17-27-28(24,25)26-15-14-22(3,4)5/h19H,6-18H2,1-5H3,(H-,21,23,24,25)/t19-/m0/s1
• InChI Key： DJRPCPXTLALALA-IBGZPJMESA-N
• SMILES： S(CCCCCC)C[C@H](COP(=O)([O-])OCC[N+](C)(C)C)NC(CCCCC)=O

Computed Properties

• Exact Mass: 454.26303065g/mol
• Monoisotopic Mass: 454.26303065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 126.29000
• LogP: 5.48330